Cas no 830926-66-4 (1H-Benzo[b]carbazole-6,11-dione, 5-ethyl-2,5-dihydro-2,2-dimethyl-)

• Product name: 1H-Benzo[b]carbazole-6,11-dione, 5-ethyl-2,5-dihydro-2,2-dimethyl-
• CAS No: 830926-66-4
• MF: C₂₀H₁₉NO₂
• MW: 305.37036
• CID: 678350
• PubChem ID: 71416398

1H-Benzo[b]carbazole-6,11-dione, 5-ethyl-2,5-dihydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzo[b]carbazole-6,11-dione, 5-ethyl-2,5-dihydro-2,2-dimethyl-
• 5-ethyl-2,2-dimethyl-1H-benzo[b]carbazole-6,11-dione
• DTXSID80835791
• 5-Ethyl-2,2-dimethyl-2,5-dihydro-1H-benzo[b]carbazole-6,11-dione
• 830926-66-4

• Inchi： InChI=1S/C20H19NO2/c1-4-21-15-9-10-20(2,3)11-14(15)16-17(21)19(23)13-8-6-5-7-12(13)18(16)22/h5-10H,4,11H2,1-3H3
• InChI Key： ALMNJSOYRTWOPV-UHFFFAOYSA-N
• SMILES： CCN1C2=C(CC(C=C2)(C)C)C3=C1C(=O)C4=CC=CC=C4C3=O

Computed Properties

• Exact Mass: 305.141578849g/mol
• Monoisotopic Mass: 305.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1Ų
• XLogP3: 4.2